Cas no 1046788-84-4 (4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine)

• Product Name: 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine
• CAS No: 1046788-84-4
• MF: C₆H₆ClFN₂O
• MW: 176.576043605804
• MDL: MFCD12024462
• CID: 2192801
• PubChem ID: 40151944
• Update Time: 2025-05-20

4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine
• 4-Chloro-5-fluoro-2-methoxymethyl-pyrimidine
• MGVBPUQGKASYSW-UHFFFAOYSA-N
• SCHEMBL3327219
• DB-332185
• DTXSID30653962
• 1046788-84-4
• AKOS015917278

• MDL： MFCD12024462
• Inchi： 1S/C6H6ClFN2O/c1-11-3-5-9-2-4(8)6(7)10-5/h2H,3H2,1H3
• InChI Key： MGVBPUQGKASYSW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(COC)=N1)F

Computed Properties

• Exact Mass: 176.0152687Da
• Monoisotopic Mass: 176.0152687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35Ų

Additional information on 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine

4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine: A Comprehensive Overview

4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine, also known by its CAS number 1046788-84-4, is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the pyrimidine family, which is a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of chlorine, fluorine, and a methoxymethyl group at specific positions on the ring imparts unique chemical and biological properties to this molecule.

The structure of 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine is characterized by a pyrimidine ring with substituents at positions 2, 4, and 5. The methoxymethyl group (-CH2-OCH3) at position 2 introduces electron-donating effects, while the chlorine and fluorine atoms at positions 4 and 5, respectively, contribute electron-withdrawing effects. This combination of substituents creates a balance of electronic properties that can influence the compound's reactivity, solubility, and bioavailability.

Recent studies have highlighted the potential of 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine as a building block in the synthesis of various bioactive molecules. For instance, researchers have explored its role in the development of antitumor agents, where its ability to modulate key cellular pathways has shown promise. Additionally, this compound has been investigated for its potential as an intermediate in the synthesis of antiviral drugs, particularly those targeting RNA-dependent RNA polymerases.

The synthesis of 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic substitution of a suitable pyrimidine derivative with appropriate leaving groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

In terms of applications, 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine has been utilized in various fields beyond pharmaceuticals. For example, it has been employed as a precursor in agrochemicals and as a component in advanced materials research. Its versatility stems from its ability to undergo diverse chemical transformations, making it a valuable tool for chemists exploring new drug candidates or material innovations.

The biological activity of 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine is closely tied to its structural features. The presence of halogen atoms (chlorine and fluorine) enhances its lipophilicity, which is crucial for crossing biological membranes. Furthermore, the methoxymethyl group provides steric bulk that can influence binding interactions with target proteins or enzymes.

In recent years, computational chemistry techniques have been employed to study the electronic properties and reactivity of 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine. These studies have provided insights into its potential as a ligand in metalloenzyme mimics or as a component in supramolecular assemblies. Such research underscores the importance of understanding the fundamental properties of this compound to unlock its full potential in various applications.

The safety profile of 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine is another critical aspect that has been examined in recent studies. While it exhibits low toxicity under normal handling conditions, proper precautions are recommended during synthesis and use to ensure compliance with occupational health standards.

In conclusion, 4-Chloro-5-fluoro-2-(methoxymethyl)pyrimidine, CAS No. 1046788-84-4, stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with recent advancements in synthetic methods and biological applications, positions it as a key player in the development of novel therapeutic agents and advanced materials.